Cas no 18707-83-0 (CID 64755009)

• Product Name: CID 64755009
• CAS No: 18707-83-0
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD20409867
• CID: 5192113
• PubChem ID: 64755009
• Update Time: 2025-05-22

CID 64755009 Chemical and Physical Properties

Names and Identifiers

• CID 64755009
• 2,4-Dimethyl-1-phenylcyclohexan-1-ol
• Cyclohexanol, 2,4-dimethyl-1-phenyl-

• MDL： MFCD20409867
• Inchi： 1S/C14H20O/c1-11-8-9-14(15,12(2)10-11)13-6-4-3-5-7-13/h3-7,11-12,15H,8-10H2,1-2H3
• InChI Key： ZFLVDPHCAQURFU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(O)CCC(C)CC1C

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±11.0 °C(Predicted)
• pka: 14.53±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on CID 64755009

Comprehensive Analysis of CAS No 18707-83-0 and CID 64755009: Properties, Applications, and Industry Trends

The chemical compound identified by CAS No 18707-83-0 and CID 64755009 has garnered significant attention in recent years due to its unique molecular structure and versatile applications. As researchers and industries increasingly focus on sustainable and high-performance materials, this compound has emerged as a subject of interest in fields such as pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular stability and functional adaptability make it particularly valuable for innovative formulations.

One of the most frequently searched questions regarding CAS No 18707-83-0 is its synthesis pathway and industrial-scale production. Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing concerns about cost-effectiveness and environmental impact. The growing demand for green chemistry solutions has further driven research into optimizing its manufacturing process, with particular emphasis on reducing energy consumption and waste generation.

In the context of CID 64755009, users often search for information about its physicochemical properties and structure-activity relationships. The compound exhibits notable thermal stability and solubility characteristics, which contribute to its performance in various formulations. These properties have made it particularly valuable in controlled-release applications, where precise molecular interactions are crucial for achieving desired release profiles.

The pharmaceutical industry has shown particular interest in CAS No 18707-83-0 for its potential in drug formulation optimization. Recent studies have explored its role as a co-crystal former or excipient to enhance the bioavailability of poorly soluble active pharmaceutical ingredients. This application aligns with current industry trends toward formulation innovation and drug delivery enhancement, addressing one of the major challenges in modern pharmaceutics.

From an analytical perspective, CID 64755009 presents interesting challenges and opportunities in spectroscopic characterization. Researchers frequently search for information about its NMR spectral data and mass fragmentation patterns, which are essential for quality control and structural confirmation. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry have provided detailed insights into its molecular conformation and purity profile.

The agrochemical sector has also explored applications of CAS No 18707-83-0, particularly in the development of next-generation crop protection agents. Its molecular characteristics contribute to improved pesticide efficacy and environmental persistence, making it valuable for formulations requiring controlled degradation profiles. This aligns with the growing demand for sustainable agriculture solutions that balance effectiveness with environmental considerations.

Quality control and regulatory compliance are frequent topics of inquiry regarding CID 64755009. The compound's specification standards and analytical methods for purity determination are critical for ensuring consistent performance in end-use applications. Recent advancements in chromatographic techniques have improved the precision of impurity profiling, addressing industry needs for high-purity specialty chemicals.

In material science applications, CAS No 18707-83-0 has shown promise as a building block for advanced polymers and functional materials. Researchers are particularly interested in its potential for creating tailored material properties through strategic molecular incorporation. This aligns with current trends in smart material development and functional surface engineering, where precise control over molecular architecture enables customized performance characteristics.

The safety profile of CID 64755009 remains an important consideration, with many users searching for information about its toxicological data and handling precautions. Comprehensive studies have evaluated its ecotoxicological impact and biodegradation pathways, providing valuable data for risk assessment and environmental safety evaluations. These studies contribute to the development of responsible use guidelines for industrial applications.

Looking toward future developments, researchers are exploring novel derivatives of CAS No 18707-83-0 to expand its utility in specialty chemical applications. The compound's molecular versatility allows for strategic modifications that can tailor its properties for specific applications, from advanced coatings to electronic materials. This direction reflects the broader industry movement toward customized chemical solutions that address specific performance requirements.

In conclusion, CAS No 18707-83-0 and CID 64755009 represent important chemical entities with diverse applications across multiple industries. Their continued study and development align with key industry trends including sustainable chemistry, performance optimization, and application-specific formulations. As research progresses, these compounds are likely to find even broader utility in addressing contemporary technological and environmental challenges.